Cas no 593-54-4 (Phosphine, methyl-(6CI,7CI,8CI,9CI))

Phosphine, methyl-(6CI,7CI,8CI,9CI) structure

593-54-4 structure

Product Name:Phosphine, methyl-(6CI,7CI,8CI,9CI)

CAS No:593-54-4

Molecular Formula:CH₅P

Molecular Weight:48.0242

CID:376020

PubChem ID:68973

Phosphine, methyl-(6CI,7CI,8CI,9CI) Properties

Names and Identifiers

- Phosphine, methyl-(6CI,7CI,8CI,9CI)
- methylphosphane
- Methylphosphin
- CH3PH2
- Methylphosphine
- InChI=1/CH5P/c1-2/h2H2,1H
- SAWKFRBJGLMMES-UHFFFAOYSA-N
- Phosphine, methyl-
- phosphonium methylide
- DTXSID00208029
- Q10329188
- AKOS006279376
- CHEBI:35887
- 593-54-4
- MePH2
- PMeH2
- InChIKey： SAWKFRBJGLMMES-UHFFFAOYSA-N
- Inchi： InChI=1S/CH5P/c1-2/h2H2,1H3
- SMILES： CP

Computed Properties

Exact Mass: 48.01295
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 48.013
Heavy Atom Count: 2
Complexity: 2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 0.49130
PSA: 0
Boiling Point: -16°C

Phosphine, methyl-(6CI,7CI,8CI,9CI) Related Literature

1. Synthesis, photoelectron spectroscopy and quantum chemical study of kinetically unstabilized phosphines complexed by borane

Balázs Németh,Brahim Khater,Tamás Veszprémi,Jean-Claude Guillemin Dalton Trans. 2009 3526
2. More user-friendly phosphines? Molecular structure of methylphosphine and its adduct with borane, studied by gas-phase electron diffraction and quantum chemical calculations

Robert Noble-Eddy,Sarah L. Masters (née Hinchley),David W. H. Rankin,Derek A. Wann,Brahim Khater,Jean-Claude Guillemin Dalton Trans. 2008 5041
3. 1074. The abnormal hydrolysis of certain β-(diarylphosphino)-propionic esters. Part I

Roy C. Hinton,Frederick G. Mann,David Todd J. Chem. Soc. 1961 5454
4. 213. The abnormal hydrolysis of certain β-diarylphosphinopropionic esters. Part II. Correction and extension

Frederick G. Mann,B. P. Tong,V. P. Wystrach J. Chem. Soc. 1963 1155
5. 213. The abnormal hydrolysis of certain β-diarylphosphinopropionic esters. Part II. Correction and extension

Frederick G. Mann,B. P. Tong,V. P. Wystrach J. Chem. Soc. 1963 1155
6. Optically active asymmetric di(tertiary phosphines). Crystal and molecular structure of [SP-4-3-(S P,S?)]-{1-[(2-chlorophenyl)methylphosphino]-2-(dimethylphosphino)benzene-P,P?′?}{1-[1-(dimethylamino)ethyl]naphthyl-C?2,N?}palladium(II) hexafluorophosphate

Swarup Chatterjee,Mark D. George,Geoffrey Salem,Anthony C. Willis PS?)]-{1-[(2-chlorophenyl)methylphosphino]-2-(dimethylphosphino)benzene-PP?′?}{1-[1-(dimethylamino)ethyl]naphthyl-C?2N?}palladium(II) hexafluorophosphate. Swarup Chatterjee Mark D. George Geoffrey Salem Anthony C. Willis J. Chem. Soc. Dalton Trans. 2001 1890
7. Vibrational spectra of 1 : 1-adducts of phosphine, methylphosphine, dimethylphosphine, and trimethylphosphine with titanium tetrachloride

I. R. Beattie,R. Collis J. Chem. Soc. A 1969 2960
8. Phosphine–borane derivatives. Part III. A proton magnetic resonance spectroscopic study of methyl- and silyl-phosphine with [1H6]- and [2H6]-diborane

J. Davis,J. E. Drake,N. Goddard J. Chem. Soc. A 1970 2962
9. Stability of the metal–carbon–halogen system. Part I. The preparation and properties of some platinum(II)- and palladium(II)-vinyl complexes

Brian F. G. Johnson,Jack Lewis,J. David Jones,Keith A. Taylor J. Chem. Soc. Dalton Trans. 1974 34
10. Preparation and properties of the methylsilylphosphines

K. D. Crosbie,C. Glidewell,G. M. Sheldrick J. Chem. Soc. A 1969 1861